Cas no 1807125-52-5 (6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol)

• Product Name: 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol
• CAS No: 1807125-52-5
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4883125
• Update Time: 2025-10-28

6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol

• Inchi： 1S/C8H8F3NO/c1-4-5(9)2-6(8(10)11)12-7(4)3-13/h2,8,13H,3H2,1H3
• InChI Key： FXFJGBWMEYEULB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(CO)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol

Introduction to 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol (CAS No. 1807125-52-5)

6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1807125-52-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motifs including a difluoromethyl group, a fluoro substituent on the pyridine ring, and a methyl group at the 3-position, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural features of 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol contribute to its potential biological activity. The presence of fluorine atoms, particularly in the difluoromethyl configuration, is well-documented for enhancing metabolic stability and binding affinity in drug molecules. This property is particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The fluoro substituent at the 4-position of the pyridine ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel fluorinated heterocycles as pharmacophores. Pyridine derivatives, in particular, have been extensively studied due to their versatility and prevalence in bioactive compounds. The compound under discussion, 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol, aligns with this trend by incorporating multiple fluorinated groups that are known to improve pharmacokinetic profiles. Specifically, the electron-withdrawing nature of fluorine atoms can enhance the binding affinity of the molecule to its target proteins, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol is its potential application in the development of kinase inhibitors. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. The structural motif of this compound resembles known kinase inhibitors, suggesting that it may interfere with aberrant signaling cascades involved in disease progression. Preliminary computational studies have indicated that the compound can bind to the ATP-binding pocket of kinases with high affinity, making it a promising lead for further optimization.

Moreover, the methanol group at the 2-position provides a hydroxyl functionality that can be further modified through chemical synthesis to introduce additional biological activity or improve solubility. This flexibility allows medicinal chemists to explore diverse derivatives of 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol, tailoring their properties to specific therapeutic needs. For instance, modifications at this position could enhance metabolic stability or improve oral bioavailability, key factors in drug development.

The synthesis of 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorinated groups often necessitates specialized synthetic methodologies due to the reactivity and sensitivity of fluorine atoms. Advanced techniques such as cross-coupling reactions and metal-catalyzed transformations are commonly employed to construct the desired pyridine core structure efficiently. The methanol functionality can be incorporated through nucleophilic addition or other suitable synthetic strategies, ensuring high yield and purity.

In terms of pharmacological evaluation, 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol has been tested in various in vitro assays to assess its potential biological activity. Initial results suggest that it exhibits inhibitory effects on certain kinases, with IC50 values comparable to those of known inhibitors. These findings warrant further investigation into its mechanism of action and potential therapeutic applications. Additionally, studies on its metabolic stability and toxicity profile are crucial steps toward evaluating its suitability for clinical development.

The growing interest in fluorinated pyridines as pharmacophores is reflected in numerous patents and scientific publications addressing their synthesis and applications. Companies specializing in fine chemicals have also developed robust supply chains for producing these compounds on an industrial scale. This accessibility makes compounds like 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol valuable tools for academic researchers and pharmaceutical companies alike.

Future directions for research on 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol include exploring its interactions with other biological targets beyond kinases. For instance, it could be investigated for its effects on G protein-coupled receptors or ion channels, which are also critical targets in drug discovery. Additionally, structural modifications aimed at improving pharmacokinetic properties such as solubility and bioavailability could enhance its therapeutic potential.

The role of computational chemistry in optimizing lead compounds like 6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and identify optimal modifications before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process by narrowing down promising candidates early on.

In conclusion,6-(Difluoromethyl)-4-fluoro-3-methylpyridine-2-methanol (CAS No.,1807125-52) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its incorporation into drug candidates holds promise for addressing various diseases by modulating key cellular processes. As research continues to uncover new applications for fluorinated heterocycles,this compound will undoubtedly remain a subject of intense interest among scientists working at the intersection of chemistry and medicine.